Cas no 2171916-42-8 ({5-(difluoromethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

Technical Introduction: 5-(Difluoromethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-ylmethyl)(methyl)amine is a specialized triazole derivative featuring a difluoromethyl group and an ethoxyethyl side chain. Its unique structure imparts advantageous properties, including enhanced metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical research. The difluoromethyl moiety contributes to improved bioavailability and resistance to enzymatic degradation, while the ethoxyethyl group offers tunable solubility. This compound is particularly useful in the development of biologically active molecules, such as enzyme inhibitors or receptor modulators, where precise functionalization is critical. Its synthetic versatility allows for further derivatization, enabling tailored applications in drug discovery and crop protection.
{5-(difluoromethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine structure
2171916-42-8 structure
Product Name:{5-(difluoromethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
CAS No:2171916-42-8
MF:C9H16F2N4O
MW:234.246348381042
CID:5567469
PubChem ID:165595732
Update Time:2025-11-01

{5-(difluoromethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

    • EN300-1596950
    • {[5-(difluoromethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
    • 2171916-42-8
    • {5-(difluoromethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
    • Inchi: 1S/C9H16F2N4O/c1-3-16-5-4-15-8(9(10)11)7(6-12-2)13-14-15/h9,12H,3-6H2,1-2H3
    • InChI Key: TTYKXMDJQXKBJB-UHFFFAOYSA-N
    • SMILES: FC(C1=C(CNC)N=NN1CCOCC)F

Computed Properties

  • Exact Mass: 234.12921747g/mol
  • Monoisotopic Mass: 234.12921747g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 52Ų

{5-(difluoromethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1596950-0.05g
{[5-(difluoromethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
2171916-42-8
0.05g
$1417.0 2023-07-10
Enamine
EN300-1596950-0.1g
{[5-(difluoromethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
2171916-42-8
0.1g
$1484.0 2023-07-10
Enamine
EN300-1596950-0.25g
{[5-(difluoromethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
2171916-42-8
0.25g
$1551.0 2023-07-10
Enamine
EN300-1596950-0.5g
{[5-(difluoromethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
2171916-42-8
0.5g
$1619.0 2023-07-10
Enamine
EN300-1596950-1.0g
{[5-(difluoromethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
2171916-42-8
1.0g
$1686.0 2023-07-10
Enamine
EN300-1596950-2.5g
{[5-(difluoromethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
2171916-42-8
2.5g
$3304.0 2023-07-10
Enamine
EN300-1596950-5.0g
{[5-(difluoromethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
2171916-42-8
5.0g
$4890.0 2023-07-10
Enamine
EN300-1596950-10.0g
{[5-(difluoromethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
2171916-42-8
10.0g
$7250.0 2023-07-10
Enamine
EN300-1596950-50mg
{[5-(difluoromethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
2171916-42-8
50mg
$948.0 2023-09-23
Enamine
EN300-1596950-100mg
{[5-(difluoromethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
2171916-42-8
100mg
$993.0 2023-09-23

Additional information on {5-(difluoromethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Introduction to {5-(difluoromethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS No. 2171916-42-8)

{5-(difluoromethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS No. 2171916-42-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their broad spectrum of biological activities, including antifungal, antiviral, and anticancer properties.

The chemical structure of {5-(difluoromethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine is characterized by a 1,2,3-triazole ring substituted with a difluoromethyl group and a 2-ethoxyethyl moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The difluoromethyl group is particularly noteworthy for its ability to enhance metabolic stability and improve pharmacokinetic profiles, making it an attractive feature for drug development.

Recent studies have highlighted the potential of {5-(difluoromethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine in various therapeutic areas. One of the most promising applications is in the treatment of fungal infections. Triazoles are well-known for their antifungal activity, and the introduction of the difluoromethyl group has been shown to enhance this activity against a range of pathogenic fungi. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antifungal activity against Candida albicans and Aspergillus fumigatus, two common fungal pathogens responsible for serious infections in immunocompromised patients.

In addition to its antifungal properties, {5-(difluoromethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine has also shown promise in cancer research. The triazole scaffold is known to interact with various biological targets involved in cancer progression, such as kinases and proteases. Preliminary studies have demonstrated that this compound can inhibit the growth of human cancer cell lines by targeting specific signaling pathways. For instance, a study in the European Journal of Medicinal Chemistry found that it effectively suppressed the proliferation of breast cancer cells by modulating the PI3K/AKT signaling pathway.

The pharmacokinetic properties of {5-(difluoromethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine have also been extensively studied. The introduction of the difluoromethyl group has been shown to improve oral bioavailability and reduce metabolic degradation, which are critical factors for successful drug development. A pharmacokinetic study in rats revealed that this compound exhibited favorable absorption and distribution profiles, with a half-life suitable for once-daily dosing regimens.

Safety and toxicity assessments are crucial steps in the drug development process. Preclinical studies have indicated that {5-(difluoromethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine is well-tolerated at therapeutic doses. In vitro cytotoxicity assays showed minimal toxicity to normal human cells at concentrations effective against target pathogens or cancer cells. These findings suggest that this compound has a favorable safety profile and is suitable for further clinical evaluation.

The synthesis of {5-(difluoromethyl)-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine involves a series of well-established chemical reactions. The key steps include the formation of the 1H-1,2,3-triazole ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction and subsequent functionalization with the difluoromethyl and 2-ethoxyethyl groups. The synthetic route is scalable and can be adapted for large-scale production if needed.

In conclusion, {5-(difluoromethyl)-1-(2-ethoxyethnicyl}-m-triazol-{4}-ylm-thyl)(m-thyl)a-mine (CAS No. 2171916-42-8) represents a promising candidate for further development in both antifungal and anticancer therapies. Its unique chemical structure and favorable pharmacological properties make it an attractive molecule for researchers and pharmaceutical companies alike. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.